Cas no 851805-29-3 (2-(3-methylphenyl)-1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one)

2-(3-Methylphenyl)-1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one is a structurally complex organic compound featuring a substituted imidazoline core with a methylphenyl and methylphenylmethylsulfanyl moiety. Its design incorporates both aromatic and heterocyclic components, making it a potential intermediate in pharmaceutical or agrochemical synthesis. The presence of the sulfanyl group enhances reactivity, while the imidazoline ring offers stability and versatility for further functionalization. This compound may exhibit utility in medicinal chemistry due to its potential as a scaffold for bioactive molecules. Its precise physical and chemical properties would require further characterization to determine suitability for specific applications.
2-(3-methylphenyl)-1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one structure
851805-29-3 structure
Product Name:2-(3-methylphenyl)-1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
CAS No:851805-29-3
MF:C20H22N2OS
MW:338.466483592987
CID:6169112
PubChem ID:4184947
Update Time:2025-05-19

2-(3-methylphenyl)-1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methylphenyl)-1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
    • F0630-1273
    • AKOS024589197
    • 1-(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(m-tolyl)ethanone
    • 851805-29-3
    • 2-(3-methylphenyl)-1-(2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
    • 2-(3-methylphenyl)-1-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone
    • Inchi: 1S/C20H22N2OS/c1-15-6-8-17(9-7-15)14-24-20-21-10-11-22(20)19(23)13-18-5-3-4-16(2)12-18/h3-9,12H,10-11,13-14H2,1-2H3
    • InChI Key: VQJFLTAJDHWSTE-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(C)=CC=1)C1=NCCN1C(CC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 338.14528450g/mol
  • Monoisotopic Mass: 338.14528450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 58Ų

2-(3-methylphenyl)-1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one Pricemore >>

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Additional information on 2-(3-methylphenyl)-1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one

Recent Advances in the Study of 2-(3-methylphenyl)-1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one (CAS: 851805-29-3)

The compound 2-(3-methylphenyl)-1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one (CAS: 851805-29-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole-thioether scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro and in vivo studies have demonstrated that 851805-29-3 exhibits potent inhibitory effects on NF-κB and MAPK pathways, which are critical regulators of inflammatory responses and tumorigenesis. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory and anticancer agents.

Another area of interest is the synthetic optimization of 851805-29-3. Researchers have developed more efficient and scalable synthetic routes to produce the compound with higher yields and purity. These advancements are crucial for facilitating further preclinical and clinical studies. Additionally, structural-activity relationship (SAR) studies have been conducted to identify key functional groups responsible for the compound's bioactivity, paving the way for the design of more potent derivatives.

Pharmacokinetic studies have also been undertaken to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 851805-29-3. Preliminary results indicate that the compound has favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential toxicity and off-target effects need to be addressed in future studies.

In conclusion, the recent research on 2-(3-methylphenyl)-1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one (CAS: 851805-29-3) highlights its potential as a multifaceted therapeutic agent. Continued efforts in mechanistic studies, synthetic optimization, and preclinical evaluation will be essential to fully realize its therapeutic potential and advance it toward clinical applications.

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